Cas no 906784-16-5 (N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide)

• Product Name: N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide
• CAS No: 906784-16-5
• MF: C₁₅H₁₅N₃O₅S
• MW: 349.361702203751
• CID: 6600982
• PubChem ID: 7193091
• Update Time: 2025-07-02

N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide
• 906784-16-5
• N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide
• AKOS024610787
• F1813-0846

• Inchi： 1S/C15H15N3O5S/c1-22-8-3-4-9(23-2)14-13(8)17-15(24-14)16-10(19)7-18-11(20)5-6-12(18)21/h3-4H,5-7H2,1-2H3,(H,16,17,19)
• InChI Key： NBUOIWPTHPKRFS-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(OC)C=CC(OC)=C2S1)(=O)CN1C(=O)CCC1=O

Computed Properties

• Exact Mass: 349.07324176g/mol
• Monoisotopic Mass: 349.07324176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide

Introduction to N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide (CAS No. 906784-16-5)

N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide is a specialized chemical compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its CAS number 906784-16-5, has garnered attention due to its unique structural properties and potential biological activities. The molecular structure of this compound incorporates a benzothiazole moiety linked to a dioxopyrrolidine ring, which suggests a potential for diverse interactions with biological targets.

The benzothiazole core is a well-known pharmacophore in medicinal chemistry, frequently found in drugs with antimicrobial, anti-inflammatory, and anticancer properties. The presence of 4,7-dimethoxy substituents on the benzothiazole ring enhances its solubility and bioavailability, making it an attractive scaffold for drug design. Additionally, the dioxopyrrolidine moiety introduces a polar functional group that can interact with various biological receptors, further expanding the compound's potential therapeutic applications.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their pharmacological properties. N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide has been studied for its potential role in modulating enzymatic pathways and inhibiting key targets involved in diseases such as cancer and inflammation. Preliminary studies have shown that this compound exhibits promising activity against certain cancer cell lines by interfering with critical signaling pathways.

The synthesis of N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The benzothiazole ring is typically synthesized through cyclization reactions involving thioamides and ketones. Subsequent functionalization with 4,7-dimethoxy groups enhances the compound's metabolic stability and bioavailability. The dioxopyrrolidine ring is introduced through condensation reactions involving 2-pyridone derivatives.

The pharmacological evaluation of N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide has revealed several interesting findings. In vitro studies have demonstrated its ability to inhibit the activity of specific enzymes involved in cancer progression. Additionally, the compound has shown potential in reducing inflammation by modulating cytokine production and inhibiting pro-inflammatory pathways. These findings have prompted further investigation into its therapeutic potential.

The compound's structural features also make it a valuable tool for drug discovery and development. The combination of the benzothiazole and dioxopyrrolidine moieties provides multiple sites for interaction with biological targets. This versatility allows researchers to fine-tune the compound's properties through structural modifications to enhance its efficacy and selectivity. The use of computational methods such as molecular docking has been instrumental in identifying potential binding pockets and optimizing the compound's interaction with target proteins.

In conclusion, N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide (CAS No. 906784-16-5) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in the discovery of novel therapeutic agents.